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Compound of Interest

Compound Name: Strombine

Cat. No.: B12723367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

strombine in crude tissue extracts. Strombine, an opine, plays a role in anaerobic metabolism

in various marine invertebrates. Accurate measurement of its concentration is crucial for

studies in comparative physiology, toxicology, and drug development targeting metabolic

pathways.

Introduction
Strombine (N-(carboxymethyl)-D-alanine) is a secondary amino acid derivative formed in the

tissues of certain marine invertebrates, particularly bivalve mollusks, during periods of hypoxia

or anoxia. It is synthesized reductively from pyruvate and glycine, a reaction catalyzed by

strombine dehydrogenase. This process serves to maintain redox balance by reoxidizing

NADH to NAD+ when oxygen is scarce. The quantification of strombine in crude tissue

extracts provides a valuable indicator of the metabolic state of an organism.

This guide outlines several established methods for strombine measurement, including High-

Performance Liquid Chromatography (HPLC), enzymatic assays, and Nuclear Magnetic

Resonance (NMR) spectroscopy. Detailed protocols for tissue extraction and analysis are

provided to ensure reliable and reproducible results.
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Data Presentation
The following table summarizes quantitative data on strombine concentrations found in the

mantle tissue of mussels under different temperature exposures, illustrating the dynamic nature

of its accumulation.

Species Tissue Condition

Strombine
Concentration
(µmol/g wet
weight)

Reference

Mytilus

galloprovincialis
Mantle Control (18°C) ~1.5 [1]

Mytilus

galloprovincialis
Mantle

24°C Exposure

(1 day)
~1.0 [1]

Mytilus

galloprovincialis
Mantle

26°C Exposure

(1 day)
~2.5 [1]

Mytilus

galloprovincialis
Mantle

28°C Exposure

(1 day)
~3.0 [1]

Signaling Pathway
The biosynthesis and degradation of strombine are governed by the reversible reaction

catalyzed by strombine dehydrogenase.
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Synthesis (Anaerobic Conditions)

Degradation (Aerobic Recovery)
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Excise and Freeze Tissue

Grind in Liquid Nitrogen

Homogenize in Cold PCA

Centrifuge (10,000 x g)

Collect Supernatant

Neutralize with KOH

Precipitate KClO4 on Ice

Centrifuge (10,000 x g)

Collect Supernatant (Crude Extract)

Filter (0.22 µm)

Store at -80°C

 

Prepare Reaction Mixture
(Buffer, Glycine, Pyruvate, NADH)

Add Crude Tissue Extract

Mix

Measure Absorbance at 340 nm

Calculate Enzyme Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Techniques for Measuring Strombine in Crude Tissue
Extracts: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12723367#techniques-for-measuring-strombine-in-
crude-tissue-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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